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Compound of Interest

Compound Name: UNC4976 TFA

Cat. No.: B12390503

Essential Safety and Handling of UNC4976 TFA

For researchers, scientists, and drug development professionals handling UNC4976 TFA, a
positive allosteric modulator of the CBX7 chromodomain, stringent safety protocols are
paramount to ensure personal safety and experimental integrity.[1][2][3] This guide provides
essential, immmediate safety and logistical information, including operational and disposal plans
for this research chemical.

Personal Protective Equipment (PPE)

Given that UNC4976 is supplied as a trifluoroacetate (TFA) salt, all handling procedures must
account for the corrosive nature of trifluoroacetic acid.[4][5][6] The following personal protective
equipment is mandatory:

o Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard,
a face shield should be worn in addition to goggles.

o Hand Protection: Wear nitrile or other chemically resistant gloves. Given the corrosive nature
of TFA, it is advisable to double-glove. Ensure to change gloves immediately if they become
contaminated.

» Body Protection: Alab coat is required. For procedures with a higher risk of splashing, a
chemically resistant apron over the lab coat is recommended.
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» Respiratory Protection: While a standard fume hood should provide adequate ventilation, if
there is a risk of generating aerosols or dusts, a properly fitted respirator (e.g., N95 or
higher) should be used.[7]

Handling and Operational Plan

Storage: UNC4976 TFA should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area. For long-term stability, it is recommended to store the compound at -80°C for
up to six months or at -20°C for up to one month.[1] Protect from moisture.

Preparation of Solutions: All work with solid UNC4976 TFA and its solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Weighing: When weighing the solid compound, do so in a fume hood and handle with care to
avoid creating dust.

e Dissolving: UNC4976 TFA is soluble in DMSO (50 mg/mL).[3] When preparing stock
solutions, add the solvent slowly to the solid. Prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles.[1]

Disposal Plan

All waste containing UNC4976 TFA, including empty containers, contaminated gloves, and
other disposable materials, must be treated as hazardous chemical waste.

» Solid Waste: Collect all contaminated solid waste in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Unused solutions should be collected in a designated, sealed, and clearly
labeled hazardous waste container for organic solvents. Do not pour down the drain.

» Decontamination: Decontaminate all work surfaces with an appropriate solvent (e.g., 70%
ethanol) followed by a thorough cleaning with soap and water.

Quantitative Data Summary
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Property Value Reference

MedchemExpress Product

Molecular Formula C49H71F3N6010
Data Sheet[3]
_ MedchemExpress Product
Molecular Weight 961.12
Data Sheet[3]
o MedchemExpress Product
Solubility in DMSO 50 mg/mL
Data Sheet[3]
Long-term Storage -80°C (up to 6 months) MedchemExpress Website[1]
Short-term Storage -20°C (up to 1 month) MedchemExpress Website[1]
Trifluoroacetic Acid pKa Approximately 0.2 - 0.5 Multiple Sources|[5]

Experimental Workflow for Safe Handling

Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of UNC4976 TFA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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